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Overview and Basic Properties

Get Quote

The table below summarizes the basic chemical identities and properties of the brominated benzoic acids

found in the search results.

2,4,6-Tribromobenzoic

3-Hydroxy-2,4,6-

2,3,5-Tribromobenzoic

Property . . . . .

Acid Tribromobenzoic Acid Acid
CAS Number 633-12-5[1] [2] 14348-40-4 [3] [4] Information limited in

search results [5]

Molecular C7H3Brs02 [1] C7H3Brs0s [3] C7H3Brs0Oz [5]
Formula
Molecular 358.81 [1] 374.84 [3] Information limited in
Weight (g/mol) search results
Melting Point 192°C [1] 144°C to 149°C [3] Information limited in

Physical Form

White-Yellow Crystalline
Powder [1]

White Crystals [3]

search results

Information limited in
search results
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Propert 2,4,6-Tribromobenzoic 3-Hydroxy-2,4,6- 2,3,5-Tribromobenzoic
A Acid Tribromobenzoic Acid Acid

Solubility in 3.5 g/L (at 15°C) [2] Insoluble [3] Information limited in

Water search results

Synthesis and Experimental Protocols

A detailed laboratory procedure for synthesizing 2,4,6-Tribromobenzoic Acid from m-aminobenzoic acid is

available from Organic Syntheses [6]. The process involves two main stages:

A. Synthesis of 3-Amino-2,4,6-tribromobenzoic Acid

¢ Reaction Setup: The bromination is performed in a 2-liter three-necked flask equipped with a stirrer
and connected to a bromine vaporization flask and a water trap [6].

¢ Procedure: m-Aminobenzoic acid is dissolved in a mixture of concentrated hydrochloric acid and
water. The solution is stirred and cooled in an ice bath. Bromine vapor is drawn through the cold
reaction mixture for approximately 3 hours until the product precipitates and the slurry turns a distinct
yellow [6].

¢ Isolation: The crude solid is collected by filtration, washed thoroughly with water, and used directly in
the next step [6].

B. Deamination to 2,4,6-Tribromobenzoic Acid

e Diazotization: The wet bromination product is dissolved in glacial acetic acid. This solution is added
to a cold, stirred mixture of sulfuric acid, water, sodium nitrite, and hypophosphorous acid,
maintaining a temperature between -10°C and -15°C [6].

¢ Work-up and Purification: After the reaction, the mixture is allowed to warm slightly and then stands
in a refrigerator for 36 hours. Most of the acetic acid is removed by steam distillation. The resulting
product is collected, dissolved in sodium carbonate, filtered, and reprecipitated with hydrochloric acid
to yield 2,4,6-tribromobenzoic acid with a reported yield of 70-80% and a melting point of 192.5-
194.5°C [6].

This synthesis workflow can be visualized as follows:
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m-Aminobenzoic Acid

:

Bromination with Brz
in HCI/H20

Diazotization with NaNO2/H3zPO2
in H2SO4/AcOH

Click to download full resolution via product page

Research Applications and Handling

3-Hydroxy-2,4,6-tribromobenzoic Acid (TBHBA) has identifiable research applications:

¢ Nanomaterial Synthesis: It is used as a precursor in the one-pot synthesis of two-dimensional
graphene derivatives for applications in biomolecular recognition and as nanozymes [4].

¢ Analytical Chemistry: It serves as a key reagent in an enzymatic colorimetric test for determining
free cholesterol in high-density lipoprotein (HDL) plasma fractions [4].

2,3,5,6-Tetrabromobenzoic Acid is mentioned in a patent context, listed among various organic acids
suitable for forming metallo-organic salts, particularly with strontium, for potential pharmaceutical

applications [7]. However, no specific data on its performance or detailed applications were provided.

Safety and Handling
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Both 2,4,6-Tribromobenzoic Acid and 3-Hydroxy-2,4,6-tribromobenzoic Acid require careful handling:

¢ 3-Hydroxy-2,4,6-tribromobenzoic Acid: Classified as harmful if swallowed, inhaled, or in contact
with skin. It causes skin and serious eye irritation and may cause respiratory irritation [3]. Personal
protective equipment including gloves, eye protection, and a dust mask is recommended [4].

e 2,4,6-Tribromobenzoic Acid: While specific hazard codes are not detailed in the provided results, it
is listed with a risk code R36/37/38, indicating it causes irritation to the eyes, respiratory system, and
skin [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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